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Compound of Interest

Compound Name: T-98475

Cat. No.: B1599759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of T-98475, a potent and orally active non-peptide gonadotropin-releasing hormone

(GnRH) receptor antagonist.[1][2][3][4] Accurate preparation of stock solutions is critical for

ensuring the reliability and reproducibility of experimental results.

Compound Information
T-98475 is a key tool in studying the GnRH receptor signaling pathway. The following table

summarizes its essential chemical and biological properties.
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Property Value Reference

Chemical Name

7-[(2,6-

Difluorophenyl)methyl]-4,7-

dihydro-2-[4-[(2-methyl-1-

oxopropyl)amino]phenyl]-3-

[[methyl(phenylmethyl)amino]

methyl]-4-oxo-thieno[2,3-

b]pyridine-5-carboxylic acid 1-

methylethyl ester

[1]

Molecular Formula C37H37F2N3O4S [1][3]

Molecular Weight 657.77 g/mol [1]

Purity ≥98% (HPLC) [1]

Appearance Solid powder [3]

Biological Activity

Potent, orally active, non-

peptide GnRH receptor

antagonist.

[1][2][3][4]

IC50 Values
0.2 nM (human), 4.0 nM

(monkey), 60 nM (rat)
[1][3]

Solubility and Storage
Proper storage and handling of T-98475 are crucial for maintaining its stability and activity.

Form
Recommended
Solvent

Storage
Temperature

Shelf Life

Solid - Desiccate at +4°C Up to 6 months

Stock Solution DMSO
-20°C in tightly sealed

aliquots
Up to 1 month

Note: Before use, and prior to opening the vial, it is recommended that the product be allowed

to equilibrate to room temperature for at least 60 minutes.[5] Long-term storage of solutions is

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tocris.com/products/t-98475_2519
https://www.tocris.com/products/t-98475_2519
https://www.medkoo.com/products/14094
https://www.tocris.com/products/t-98475_2519
https://www.tocris.com/products/t-98475_2519
https://www.medkoo.com/products/14094
https://www.tocris.com/products/t-98475_2519
https://www.medchemexpress.com/t-98475.html
https://www.medkoo.com/products/14094
https://www.axonmedchem.com/1270-t-98475
https://www.tocris.com/products/t-98475_2519
https://www.medkoo.com/products/14094
https://www.benchchem.com/product/b1599759?utm_src=pdf-body
https://www.tocris.com/support/stability-and-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


not generally recommended.[5]

Experimental Protocols
This section provides a detailed protocol for the preparation of a 10 mM stock solution of T-
98475 in Dimethyl Sulfoxide (DMSO).

Materials
T-98475 solid powder

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Protocol for Preparing a 10 mM Stock Solution
Equilibrate: Allow the vial of solid T-98475 to warm to room temperature for at least 60

minutes before opening.[5]

Weighing: Accurately weigh the desired amount of T-98475 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

6.58 mg of T-98475.

Calculation:

Molecular Weight (MW) = 657.77 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L
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Weight (W) = C * MW * V = 0.01 mol/L * 657.77 g/mol * 0.001 L = 0.0065777 g = 6.58

mg

Dissolving: Add the appropriate volume of anhydrous DMSO to the weighed T-98475. For

the example above, add 1 mL of DMSO.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a

37°C water bath for a few minutes) may assist in dissolution if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in tightly sealed vials

to avoid repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of

preparation, and your initials.

Storage: Store the aliquots at -20°C.[5]

Preparation of Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate cell culture medium or experimental buffer.

Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock solution, you

would perform a 1:1000 dilution.

Take 1 µL of the 10 mM stock solution and add it to 999 µL of your experimental buffer.

Visualized Workflows and Pathways
Stock Solution Preparation Workflow
The following diagram illustrates the key steps in preparing a stock solution of T-98475.
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Preparation

Dissolution

Storage

Start: Obtain T-98475 Solid

Equilibrate Vial to Room Temp

60 min

Weigh T-98475 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Vials

Store at -20°C

End: Ready for Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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